1-(3-Hydroxyphenyl)-2-(2-methoxyethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 1-(3-hydroxyphenyl)-2-(2-methoxyethyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H21NO5/c1-12-9-16-17(10-13(12)2)28-21-18(20(16)25)19(14-5-4-6-15(24)11-14)23(22(21)26)7-8-27-3/h4-6,9-11,19,24H,7-8H2,1-3H3
• InChI Key: JIFTTWVEOFIUAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCOC)C4=CC(=CC=C4)O

Description

1-(3-Hydroxyphenyl)-2-(2-methoxyethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS: 631892-59-6) is a chromeno-pyrrole derivative characterized by a fused chromene and pyrrole framework. Its molecular formula is C₂₄H₂₃NO₆, with a molecular weight of approximately 379.4 g/mol . Key structural features include:

• A 2-methoxyethyl group at position 2, enhancing lipophilicity and metabolic stability.
• 6,7-dimethyl groups on the chromene moiety, influencing steric effects and electronic properties.

The compound is synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . Its structural elucidation relies on NMR, MS, and X-ray crystallography . Preliminary studies suggest applications in medicinal chemistry, particularly targeting enzymes and receptors involved in inflammation and cancer .

Biological Activity

1-(3-Hydroxyphenyl)-2-(2-methoxyethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis

The compound can be synthesized efficiently using a multicomponent reaction that allows for the introduction of various substituents. This method has shown a high success rate in producing derivatives of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones with yields ranging from 43% to 86% under mild conditions. The synthetic procedure is compatible with a wide range of functional groups, making it versatile for further modifications .

Antioxidant Properties

Research indicates that derivatives of chromeno[2,3-c]pyrrole exhibit significant antioxidant activity . This is attributed to their ability to scavenge free radicals and reduce oxidative stress in biological systems. For instance, compounds with similar structures have been reported to inhibit lipid peroxidation and enhance the activity of antioxidant enzymes .

Antiviral Activity

Notably, certain derivatives have demonstrated antiviral properties , particularly against SARS-CoV-2. Pyranonigrin A, a related compound produced by Aspergillus niger, has been identified as a potent inhibitor of the main protease (Mpro) of the virus. This suggests that chromeno[2,3-c]pyrrole derivatives could be explored for their potential in antiviral drug development .

Glucokinase Activation

Chromeno[2,3-c]pyrrole derivatives have also been shown to act as glucokinase activators . This activity is particularly relevant in the context of diabetes management as glucokinase plays a crucial role in glucose metabolism. The activation of glucokinase can enhance insulin secretion and improve glycemic control .

Case Studies

• Antioxidant Activity Assessment
  • A study assessed the antioxidant capacity of various chromeno[2,3-c]pyrrole derivatives using DPPH and ABTS assays. Results indicated that several compounds exhibited IC50 values significantly lower than standard antioxidants like ascorbic acid, highlighting their potential as effective antioxidant agents.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
Compound A	25 ± 5	30 ± 4
Compound B	20 ± 3	28 ± 5
Ascorbic Acid	15 ± 2	18 ± 3

• Antiviral Efficacy
  • In vitro studies demonstrated that certain derivatives inhibited viral replication in cell cultures infected with SARS-CoV-2. The most effective compound showed a reduction in viral load by over 90% at micromolar concentrations.

Comparison with Similar Compounds

Comparison with Similar Chromeno-Pyrrole Derivatives

Structural and Functional Group Variations

The compound’s uniqueness arises from its hydroxyphenyl-methoxyethyl-dimethyl substitution pattern. Comparisons with structurally related compounds are summarized below:

Compound Name	Substituents	Key Structural Differences	Biological Activity
1-(4-Chlorophenyl)-2-(3-(dimethylamino)propyl)-6,7-dimethyl analog	4-Cl phenyl, dimethylaminopropyl	Chlorine enhances electrophilicity; dimethylaminopropyl increases basicity	Higher antibacterial activity (MIC: 2 µg/mL vs. S. aureus)
1-(3-Fluorophenyl)-2-(2-methoxyethyl) analog	3-F phenyl	Fluorine improves metabolic stability and membrane permeability	Selective COX-2 inhibition (IC₅₀: 0.8 µM)
1-(3-Methoxyphenyl)-2-[2-(4-methoxyphenyl)ethyl] analog	Dual methoxy groups	Increased lipophilicity (LogP: 3.2 vs. 2.8)	Anticancer activity (IC₅₀: 12 µM vs. MCF-7 cells)
Pyridinylmethyl-substituted derivatives	Pyridinylmethyl group	Enhanced π-π stacking with aromatic protein residues	Kinase inhibition (e.g., EGFR IC₅₀: 50 nM)

Physicochemical Properties

Property	Target Compound	1-(4-Chlorophenyl) Analog	Pyridinylmethyl Derivative
LogP	2.8	3.5	2.1
Solubility (mg/mL)	0.15	0.08	0.3
Plasma Protein Binding	89%	92%	78%

The lower LogP of the target compound compared to chlorophenyl analogs suggests improved aqueous solubility, critical for oral bioavailability.

Mechanistic Insights

• Enzyme inhibition: The chromeno-pyrrole core interacts with ATP-binding pockets in kinases, as shown via molecular docking (Glide score: −9.2 kcal/mol vs. Abl kinase) .
• Antioxidant activity : The 3-hydroxyphenyl group scavenges free radicals (EC₅₀: 18 µM in DPPH assay), outperforming methoxy-substituted analogs .